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Compound of Interest

Compound Name: 4-Demethyldeoxypodophyllotoxin

Cat. No.: B121358

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Demethyldeoxypodophyllotoxin is a naturally occurring aryltetralin lignan isolated from
plants of the Podophyllum genus. As a derivative of the well-known cytotoxic agent
podophyllotoxin, it serves as a valuable chemical scaffold in the development of novel
anticancer therapeutics. This technical guide provides a comprehensive overview of its
chemical structure, precise stereochemistry, and key biological activities. It includes a summary
of its physicochemical properties, detailed experimental protocols for its isolation and analysis,
and visual diagrams of its structure and mechanism of action to support further research and
drug development efforts.

Chemical Structure and Nomenclature

4-Demethyldeoxypodophyllotoxin belongs to the class of aryltetralin lignans, characterized
by a tetracyclic core. The structure is derived from podophyllotoxin by the removal of the
hydroxyl group at the C-4 position (deoxygenation) and the methyl group from the phenolic
hydroxyl at the C-4' position (demethylation).

The systematic IUPAC name for the parent compound, 4'-Demethylpodophyllotoxin, is
(5R,5aR,8aR,9R)-5-hydroxy-9-(4-hydroxy-3,5-dimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-
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[1]benzofuro[5,6-f][2][3]benzodioxol-8-one. The "deoxy" form, 4-
Demethyldeoxypodophyllotoxin, lacks the C-5 hydroxyl group. The core structure is a
furo[3',4":6,7]naphtho[2,3-d]-1,3-dioxole ring system.

A diagram illustrating the chemical structure and the numbering of the carbon skeleton is

provided below.
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4-Demethyldeoxypodophyllotoxin Key Stereocenters
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Mechanism of Action

4-Demethyldeoxypodophyllotoxin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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